Cas no 5717-91-9 (2-(chloromethyl)-5-methyl-1,3-benzothiazole)

• Product Name: 2-(chloromethyl)-5-methyl-1,3-benzothiazole
• CAS No: 5717-91-9
• MF: C₉H₈ClNS
• MW: 197.684519767761
• MDL: MFCD11217418
• CID: 855033
• PubChem ID: 43303903
• Update Time: 2025-05-20

2-(chloromethyl)-5-methyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 2-(chloromethyl)-5-methyl- (7CI,8CI,9CI)
• 2-(Chloromethyl)-5-methyl-1,3-benzothiazole
• 2-ChloroMethyl-5-Methylbenzothiazole
• 2-chloromethyl-5-methyl-4-isoxazolin-3-one
• 2-chloromethyl-5-methyl-benzothiazole
• 3(2H)-Isoxazolone, 2-(chloromethyl)-5-methyl-
• CTK1J1014
• Benzothiazole, 2-(chloromethyl)-5-methyl-
• 2-(Chloromethyl)-5-methylbenzo[d]thiazole
• SCHEMBL15724733
• EN300-316208
• 5717-91-9
• DB-274746
• 2-(chloromethyl)-5-methyl-1,3-benzothiazole

• MDL： MFCD11217418
• Inchi： 1S/C9H8ClNS/c1-6-2-3-8-7(4-6)11-9(5-10)12-8/h2-4H,5H2,1H3
• InChI Key： JTAKLGFADWCFCL-UHFFFAOYSA-N
• SMILES： ClCC1=NC2C=C(C)C=CC=2S1

Computed Properties

• Exact Mass: 197.0065981g/mol
• Monoisotopic Mass: 197.0065981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Melting Point: 125-129℃
• Boiling Point: 293.6±23.0 °C at 760 mmHg

2-(chloromethyl)-5-methyl-1,3-benzothiazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-(chloromethyl)-5-methyl-1,3-benzothiazole

Introduction to 2-(chloromethyl)-5-methyl-1,3-benzothiazole (CAS No. 5717-91-9)

2-(chloromethyl)-5-methyl-1,3-benzothiazole, identified by the Chemical Abstracts Service Number (CAS No.) 5717-91-9, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical and chemical research. This compound belongs to the benzothiazole family, a class of molecules known for their diverse biological activities and utility in medicinal chemistry. The structural framework of 2-(chloromethyl)-5-methyl-1,3-benzothiazole incorporates both chloromethyl and methyl substituents, which contribute to its unique reactivity and potential applications in synthetic chemistry and drug development.

The benzothiazole core is a fused ring system consisting of a benzene ring and a thiazole ring, with nitrogen and sulfur atoms at positions 1 and 3, respectively. This arrangement imparts unique electronic and steric properties to the molecule, making it a versatile scaffold for designing bioactive compounds. The presence of the chloromethyl group at the 2-position enhances the electrophilicity of the molecule, facilitating its participation in nucleophilic addition reactions. On the other hand, the methyl group at the 5-position influences the electronic distribution within the ring system, potentially modulating its interactions with biological targets.

In recent years, 2-(chloromethyl)-5-methyl-1,3-benzothiazole has been explored as a key intermediate in the synthesis of various pharmacologically relevant molecules. Its reactivity allows for further functionalization, enabling the construction of more complex structures with tailored properties. For instance, researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in inflammatory pathways. The benzothiazole moiety is particularly recognized for its role in anti-inflammatory, antimicrobial, and anticancer agents, making 2-(chloromethyl)-5-methyl-1,3-benzothiazole a valuable building block in medicinal chemistry.

One of the most compelling aspects of 2-(chloromethyl)-5-methyl-1,3-benzothiazole is its potential as a precursor for small-molecule drugs. The chloromethyl functionality can be readily converted into other functional groups such as alcohols or amines through nucleophilic substitution reactions. This flexibility allows chemists to modify the compound's structure to optimize its pharmacokinetic and pharmacodynamic profiles. Furthermore, the methyl group at position 5 can serve as a handle for further derivatization, enabling the creation of analogues with enhanced binding affinity or selectivity.

Recent studies have highlighted the importance of benzothiazole derivatives in addressing neurological disorders. Researchers have demonstrated that certain benzothiazole-based compounds exhibit neuroprotective effects by modulating neurotransmitter systems or inhibiting key enzymes implicated in neurodegeneration. Given these findings, 2-(chloromethyl)-5-methyl-1,3-benzothiazole has been investigated as a starting material for synthesizing potential therapeutics for conditions such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier and interact with central nervous system targets makes it an attractive candidate for further development.

The synthesis of 2-(chloromethyl)-5-methyl-1,3-benzothiazole typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes include cyclization reactions followed by selective functionalization to introduce the chloromethyl and methyl groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for research applications. Additionally, modern computational techniques have been employed to predict and optimize reaction conditions, further enhancing the synthesis of high-purity 2-(chloromethyl)-5-methyl-1,3-benzothiazole.

In conclusion,2-(chloromethyl)-5-methyl-1,3-benzothiazole (CAS No. 5717-91-9) represents a promising compound in pharmaceutical research due to its structural versatility and biological relevance. Its role as an intermediate in drug discovery underscores its importance in developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for benzothiazole derivatives,2-(chloromethyl)-5-methyl-1,3-benzothiazole is likely to remain a cornerstone in medicinal chemistry innovation.